Cas no 1806058-27-4 (5-Methoxy-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid)
1806058-27-4 structure
Product Name:5-Methoxy-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid
CAS No:1806058-27-4
MF:C8H5F3N2O6
MW:282.130312681198
CID:4838256
Update Time:2023-08-19
5-Methoxy-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-Methoxy-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid
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- Inchi： 1S/C8H5F3N2O6/c1-18-3-2-4(19-8(9,10)11)6(13(16)17)12-5(3)7(14)15/h2H,1H3,(H,14,15)
- InChI Key： VQABPXHSIZQKJK-UHFFFAOYSA-N
- SMILES： FC(OC1C([N+](=O)[O-])=NC(C(=O)O)=C(C=1)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 357
- XLogP3: 2
- Topological Polar Surface Area: 115
5-Methoxy-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029088172-1g |
5-Methoxy-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid |
1806058-27-4 | 97% | 1g |
$1,445.30 | 2022-04-01 |
5-Methoxy-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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